Cas no 736990-42-4 (2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER)

• Product Name: 2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER
• CAS No: 736990-42-4
• MF: C₁₇H₁₉BFNO₂
• MW: 299.147668123245
• MDL: MFCD11617856
• CID: 1765865
• PubChem ID: 45786005
• Update Time: 2025-11-06

2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER
• 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 736990-42-4
• SCHEMBL6224565
• 2-(3-FLUOROPHENYL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• MFCD11617856
• DTXSID50671320
• AKOS015947665

• MDL： MFCD11617856
• Inchi： 1S/C17H19BFNO2/c1-16(2)17(3,4)22-18(21-16)13-8-9-20-15(11-13)12-6-5-7-14(19)10-12/h5-11H,1-4H3
• InChI Key： UQOUANLGYSOGCK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Exact Mass: 299.149
• Monoisotopic Mass: 299.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2

Additional information on 2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER

Comprehensive Overview of 2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER (CAS No. 736990-42-4)

2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER (CAS No. 736990-42-4) is a highly versatile boronic acid ester compound widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound features a pyridine core substituted with a 3-fluorophenyl group and a pinacol boronate moiety, making it an essential building block for pharmaceuticals, agrochemicals, and advanced materials. Its unique structure enables efficient C-C bond formation, aligning with the growing demand for sustainable and atom-economical synthetic methods.

The rise of green chemistry and catalytic transformations has amplified interest in boronic acid derivatives like this ester. Researchers frequently search for "how to optimize Suzuki coupling conditions" or "boronate ester stability," reflecting its practical relevance. The compound’s fluorine substitution further enhances its utility in drug discovery, as fluorinated aromatic systems improve metabolic stability and bioavailability—a hot topic in medicinal chemistry forums.

From a technical perspective, 736990-42-4 exhibits excellent solubility in common organic solvents (e.g., THF, DMF), facilitating its use in high-throughput screening and parallel synthesis. Its pinacol protection group ensures improved handling and storage compared to free boronic acids, addressing common challenges like protodeboronation. Recent publications highlight its role in synthesizing kinase inhibitors and OLED materials, tying into trending searches for "boron in electronic materials" and "small molecule therapeutics."

Quality control of 2-(3-FLUOROPHENYL) PYRIDINE-4-BORONIC ACID PINACOL ESTER typically involves HPLC, NMR, and mass spectrometry to ensure >95% purity, a critical parameter for reproducible research. Suppliers often emphasize "scalable boronic ester synthesis" to meet industrial demand, while academic users focus on "Pd-catalyst compatibility"—both frequently queried in scientific databases. The compound’s stability under inert atmospheres (argon/nitrogen) also makes it suitable for automated synthesis platforms.

In summary, CAS 736990-42-4 represents a critical tool for innovators exploring heterocyclic chemistry and precision synthesis. Its intersection with fluorine chemistry and transition-metal catalysis positions it at the forefront of molecular design, answering contemporary questions about efficient coupling protocols and functional group tolerance. As the pharmaceutical industry prioritizes fragment-based drug design, this boronic ester’s role will undoubtedly expand.